Cas no 1616469-09-0 (XLR11 Degradant)

XLR11 Degradant structure
XLR11 Degradant structure
Product name:XLR11 Degradant
CAS No:1616469-09-0
MF:C21H28FNO
MW:329.451529502869
CID:2260268

XLR11 Degradant Chemical and Physical Properties

Names and Identifiers

    • XLR11 Degradant
    • XLR11Degradant
    • Inchi: 1S/C21H28FNO/c1-16(2)21(3,4)14-20(24)18-15-23(13-9-5-8-12-22)19-11-7-6-10-17(18)19/h6-7,10-11,15H,1,5,8-9,12-14H2,2-4H3
    • InChI Key: BEZVSTOQIZTNCK-UHFFFAOYSA-N
    • SMILES: FCCCCCN1C=C(C2C=CC=CC1=2)C(CC(C)(C)C(=C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 445
  • Topological Polar Surface Area: 22

XLR11 Degradant Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
X746305-10mg
XLR11 Degradant
1616469-09-0
10mg
$ 515.00 2022-06-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74576-10mg
XLR11 Degradant
1616469-09-0 98%
10mg
¥6463.00 2022-04-26
TRC
X746305-1mg
XLR11 Degradant
1616469-09-0
1mg
$ 120.00 2022-06-02
TRC
X746305-5mg
XLR11 Degradant
1616469-09-0
5mg
$ 300.00 2022-06-02
A2B Chem LLC
AX35846-10mg
XLR11Degradant
1616469-09-0 ≥98%
10mg
$521.00 2024-04-20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74576-1mg
XLR11 Degradant
1616469-09-0 98%
1mg
¥1340.00 2022-04-26
1PlusChem
1P01E2YU-1mg
XLR11Degradant
1616469-09-0 ≥98%
1mg
$166.00 2024-06-20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74576-5mg
XLR11 Degradant
1616469-09-0 98%
5mg
¥3552.00 2022-04-26
A2B Chem LLC
AX35846-1mg
XLR11Degradant
1616469-09-0 ≥98%
1mg
$106.00 2024-04-20
1PlusChem
1P01E2YU-10mg
XLR11Degradant
1616469-09-0 ≥98%
10mg
$699.00 2024-06-20

Additional information on XLR11 Degradant

Professional Introduction to Compound with CAS No. 1616469-09-0 and Product Name: XLR11 Degradant

The compound with the CAS number 1616469-09-0, commonly referred to as XLR11 Degradant, represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique degrading properties, which make it particularly valuable in various applications, including drug development, environmental remediation, and industrial processes. The molecular structure and functional characteristics of this compound have been meticulously studied to ensure its efficacy and safety, making it a promising candidate for a wide range of scientific and practical uses.

One of the most notable features of XLR11 Degradant is its ability to facilitate the degradation of complex organic molecules under specific conditions. This property is particularly relevant in the context of pharmaceutical research, where the efficient breakdown of drug candidates is essential for understanding their metabolic pathways and potential side effects. Recent studies have demonstrated that XLR11 Degradant can effectively cleave ester bonds in various biomolecules, a process that is critical for drug metabolism and cellular signaling. This capability has opened up new avenues for researchers to explore the pharmacokinetics and pharmacodynamics of novel therapeutic agents.

The application of XLR11 Degradant extends beyond pharmaceuticals into other domains such as environmental science. In particular, its role in breaking down persistent pollutants has been extensively investigated. Persistent organic pollutants (POPs) are a major concern due to their long-lasting presence in the environment and potential health risks. The degrading action of XLR11 Degradant on these compounds has been shown to significantly reduce their concentration in contaminated soils and water bodies. This finding holds immense promise for developing sustainable environmental remediation strategies that minimize ecological impact while maximizing efficiency.

In industrial applications, XLR11 Degradant has also proven to be highly beneficial. Its ability to degrade complex polymers into simpler, more manageable components has revolutionized waste management processes. For instance, in the production of biodegradable plastics, XLR11 Degradant can accelerate the breakdown of synthetic polymers, thereby reducing the environmental footprint associated with plastic waste. This aligns with global efforts to transition towards more sustainable manufacturing practices and reduce reliance on non-renewable resources.

From a chemical perspective, the molecular mechanism by which XLR11 Degradant exerts its degrading effects is a subject of ongoing research. Studies have indicated that its active site interacts with specific functional groups within target molecules, facilitating hydrolysis or oxidation reactions that lead to degradation. Understanding these mechanisms is crucial for optimizing the compound's performance and expanding its utility across different applications. Advanced computational methods, including molecular dynamics simulations and quantum chemistry calculations, have been employed to elucidate these interactions at a molecular level.

The synthesis of XLR11 Degradant has also been refined through recent innovations in organic chemistry. Researchers have developed novel synthetic routes that enhance yield and purity while minimizing byproduct formation. These advancements have not only improved the accessibility of the compound but also reduced production costs, making it more feasible for widespread use in research and industry. The development of green chemistry principles has been particularly influential in these efforts, ensuring that synthetic processes are environmentally friendly and sustainable.

Another area where XLR11 Degradant has made significant contributions is in biotechnology. Its ability to degrade biofilms formed by pathogenic microorganisms has opened up new possibilities for antimicrobial applications. Biofilms are complex communities of microorganisms that are often resistant to conventional treatments, posing a serious challenge in healthcare settings. By breaking down these biofilms, XLR11 Degradant can help prevent infections and improve treatment outcomes. This application is particularly relevant in the context of hospital-acquired infections (HAIs), where biofilm formation is a major concern.

The future prospects for XLR11 Degradant are vast and multifaceted. Ongoing research aims to further expand its range of applications by exploring its interactions with different types of molecules and under various conditions. Additionally, efforts are underway to develop derivatives of this compound that possess enhanced properties such as increased stability or selectivity. These endeavors hold the potential to unlock even greater utility for XLR11 Degradant in addressing some of the most pressing challenges facing modern science and industry.

In conclusion, the compound with CAS number 1616469-09-0, known as XLR11 Degradant, represents a cornerstone in contemporary chemical research with far-reaching implications across multiple disciplines. Its unique degrading properties have positioned it as a versatile tool for pharmaceutical development, environmental protection, industrial innovation, and biotechnological advancements. As research continues to uncover new facets of its capabilities, the potential applications for XLR11 Degradant are set to grow even further, solidifying its role as a pivotal compound in shaping the future of science and technology.

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